Cas no 2229096-96-0 (2,2-difluoro-1-(quinolin-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-difluoro-1-(quinolin-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 2229096-96-0
• MF: C₁₃H₉F₂NO₂
• MW: 249.212870359421
• CID: 5894427
• PubChem ID: 165842699
• Update Time: 2025-07-01

2,2-difluoro-1-(quinolin-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(quinolin-2-yl)cyclopropane-1-carboxylic acid
• 2229096-96-0
• EN300-1945163

• Inchi： 1S/C13H9F2NO2/c14-13(15)7-12(13,11(17)18)10-6-5-8-3-1-2-4-9(8)16-10/h1-6H,7H2,(H,17,18)
• InChI Key： OECPFVRVXWUFCN-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(=O)O)C1C=CC2C=CC=CC=2N=1)F

Computed Properties

• Exact Mass: 249.06013485g/mol
• Monoisotopic Mass: 249.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2Ų

Additional information on 2,2-difluoro-1-(quinolin-2-yl)cyclopropane-1-carboxylic acid

Introduction to 2,2-difluoro-1-(quinolin-2-yl)cyclopropane-1-carboxylic acid (CAS No. 2229096-96-0)

2,2-difluoro-1-(quinolin-2-yl)cyclopropane-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2229096-96-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a unique intersection of fluorinated heterocycles and cyclopropane motifs, which are well-documented for their potential in modulating biological pathways and enhancing drug-like properties.

The structural framework of 2,2-difluoro-1-(quinolin-2-yl)cyclopropane-1-carboxylic acid incorporates a fluorinated cyclopropane ring, a feature known to influence metabolic stability and binding affinity. The presence of a quinoline moiety further extends its pharmacophoric potential, as quinolines are widely recognized for their role in various therapeutic applications, including antimalarial, antibacterial, and anticancer agents. The combination of these structural elements suggests that this compound may exhibit multifaceted biological activities, making it a promising candidate for further exploration in drug discovery.

In recent years, the pharmaceutical industry has placed increasing emphasis on the development of fluorinated compounds due to their ability to improve pharmacokinetic profiles. Fluorine atoms can enhance binding affinity, metabolic stability, and lipophilicity, all of which are critical factors in the design of novel therapeutics. The incorporation of fluorine into the cyclopropane ring of 2,2-difluoro-1-(quinolin-2-yl)cyclopropane-1-carboxylic acid may contribute to these desirable properties, potentially making it an effective scaffold for medicinal chemistry.

The quinoline segment of this compound is particularly noteworthy, as it is a well-established scaffold in medicinal chemistry. Quinolines have been extensively studied for their antimicrobial and anticancer properties. For instance, derivatives of quinoline have been used in the treatment of malaria (e.g., chloroquine and quinine) and have shown promise in targeting various cancer types. The presence of a quinolinyl group in 2,2-difluoro-1-(quinolin-2-yl)cyclopropane-1-carboxylic acid may endow it with similar biological activities or open up new avenues for therapeutic intervention.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with greater accuracy. These tools can help identify potential binding interactions between 2,2-difluoro-1-(quinolin-2-yl)cyclopropane-1-carboxylic acid and biological targets such as enzymes or receptors. By leveraging these technologies, scientists can design more targeted experiments to validate the biological potential of this compound.

The cyclopropane ring is another key feature of this molecule that warrants further investigation. Cyclopropanes are known for their strained three-membered ring structure, which can lead to unique reactivity and biological effects. In particular, cyclopropanes have been explored as bioisosteres for other functional groups due to their ability to influence molecular shape and electronic properties. The fluorinated cyclopropane moiety in 2,2-difluoro-1-(quinolin-2-yl)cyclopropane-1-carboxylic acid may confer additional advantages, such as improved solubility or altered electronic distribution.

From a synthetic perspective, the preparation of 2,2-difluoro-1-(quinolin-2-yl)cyclopropane-1-carboxylic acid presents an intriguing challenge. The synthesis would likely involve multi-step reactions that require careful optimization to ensure high yield and purity. Techniques such as transition metal-catalyzed cross-coupling reactions may be employed to construct the quinoline and cyclopropane moieties efficiently. Additionally, protecting group strategies might be necessary to prevent unwanted side reactions during the synthesis.

The potential applications of 2,2-difluoro-1-(quinolin-2-yl)cyclopropane-1-carboxylic acid extend beyond traditional pharmaceuticals. Its unique structure makes it a valuable intermediate for the synthesis of more complex molecules with tailored biological activities. Researchers may also explore its use in materials science or agrochemicals, where fluorinated compounds are increasingly valued for their enhanced performance characteristics.

In conclusion, 2229096-960 represents a fascinating compound with significant therapeutic potential. Its combination of fluorinated cyclopropane and quinoline moieties offers a rich chemical space for drug discovery. As research continues to uncover new applications for this molecule, 2229096-960 is poised to play an important role in the development of novel therapeutics and advanced materials.